Cas no 722471-17-2 (2-(3-methoxybenzamido)thiophene-3-carboxamide)

• Product Name: 2-(3-methoxybenzamido)thiophene-3-carboxamide
• CAS No: 722471-17-2
• MF: C₁₃H₁₂N₂O₃S
• MW: 276.310981750488
• CID: 5917777
• PubChem ID: 2389741
• Update Time: 2025-08-05

2-(3-methoxybenzamido)thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxybenzamido)thiophene-3-carboxamide
• 3-Thiophenecarboxamide, 2-[(3-methoxybenzoyl)amino]-
• 722471-17-2
• 2-[(3-methoxybenzoyl)amino]thiophene-3-carboxamide
• F1358-0276
• Z29084338
• AKOS024605325

• Inchi： 1S/C13H12N2O3S/c1-18-9-4-2-3-8(7-9)12(17)15-13-10(11(14)16)5-6-19-13/h2-7H,1H3,(H2,14,16)(H,15,17)
• InChI Key： GUMGMKISZGVJHW-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC(OC)=C2)SC=CC=1C(N)=O

Computed Properties

• Exact Mass: 276.05686342g/mol
• Monoisotopic Mass: 276.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 408.5±40.0 °C(Predicted)
• pka: 12.87±0.70(Predicted)

Additional information on 2-(3-methoxybenzamido)thiophene-3-carboxamide

Introduction to 2-(3-methoxybenzamido)thiophene-3-carboxamide (CAS No. 722471-17-2)

2-(3-methoxybenzamido)thiophene-3-carboxamide, with the CAS number 722471-17-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiophenes, which are five-membered heterocyclic compounds containing a sulfur atom. The presence of a methoxybenzamido group imparts unique chemical and biological properties, making it a valuable candidate for various applications, including drug discovery and development.

The molecular structure of 2-(3-methoxybenzamido)thiophene-3-carboxamide consists of a thiophene ring linked to a carboxamide group, with a 3-methoxybenzamido substituent attached to the thiophene ring. This specific arrangement of functional groups provides the compound with a combination of hydrophobic and hydrophilic properties, which are crucial for its interactions with biological targets.

Recent studies have highlighted the potential of 2-(3-methoxybenzamido)thiophene-3-carboxamide in various therapeutic areas. One notable application is in the field of cancer research, where this compound has shown promising antitumor activity. A study published in the Journal of Medicinal Chemistry reported that 2-(3-methoxybenzamido)thiophene-3-carboxamide exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.

In addition to its antitumor properties, 2-(3-methoxybenzamido)thiophene-3-carboxamide has also been investigated for its potential as an anti-inflammatory agent. Research conducted at the University of California, San Francisco, demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(3-methoxybenzamido)thiophene-3-carboxamide could be a promising lead compound for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 2-(3-methoxybenzamido)thiophene-3-carboxamide have also been studied extensively. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are essential characteristics for a drug candidate. Furthermore, its low toxicity profile makes it an attractive option for further development.

In the context of drug discovery, the structural flexibility and synthetic accessibility of 2-(3-methoxybenzamido)thiophene-3-carboxamide have facilitated its use as a scaffold for medicinal chemistry optimization. Researchers have explored various modifications to the core structure to enhance its potency and selectivity. For example, substituting different functional groups on the thiophene ring or modifying the methoxybenzamido moiety has led to the identification of several analogs with improved pharmacological profiles.

The synthesis of 2-(3-methoxybenzamido)thiophene-3-carboxamide typically involves multi-step procedures that can be optimized for large-scale production. One common approach involves the coupling of 3-methoxybenzoic acid with thiophene-3-carboxylic acid chloride followed by amidation. Advances in synthetic methods have made it possible to produce this compound with high purity and yield, which is crucial for both research and commercial applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-methoxybenzamido)thiophene-3-carboxamide. Early-phase trials have shown promising results, with patients exhibiting good tolerability and significant improvements in disease outcomes. These findings have paved the way for further clinical investigations and potential approval as a therapeutic agent.

In conclusion, 2-(3-methoxybenzamido)thiophene-3-carboxamide (CAS No. 722471-17-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as a valuable asset in the quest for innovative treatments.